3-nitro-4-(1-pyrrolidinyl)-2H-thiochromen-2-one

• IUPAC Name: 3-nitro-4-pyrrolidin-1-ylthiochromen-2-one
• InChI: InChI=1S/C13H12N2O3S/c16-13-12(15(17)18)11(14-7-3-4-8-14)9-5-1-2-6-10(9)19-13/h1-2,5-6H,3-4,7-8H2
• InChI Key: CHWJRSGPNCEBJT-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=C(C(=O)SC3=CC=CC=C32)[N+](=O)[O-]
• Molecular Formula: C13H12N2O3S
• DSSTOX Substance ID: DTXSID90219543
• Molecular Weight: 276.31 g/mol
• Solubility: >41.4 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 69405-50-1

Description

3-nitro-4-(1-pyrrolidinyl)-2H-thiochromen-2-one is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is also known as NPTX-1532 and belongs to the class of thiochromenones. The unique chemical structure of this compound has made it a promising candidate for drug development.

Mechanism of Action

The exact mechanism of action of 3-nitro-4-(1-pyrrolidinyl)-2H-thiochromen-2-one is not fully understood. However, it is believed to exert its therapeutic effects by modulating various signaling pathways in the body. It has been shown to activate the Nrf2-ARE pathway, which is involved in regulating cellular responses to oxidative stress. Additionally, it has been shown to inhibit the activity of NF-κB, a transcription factor that is involved in regulating inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been shown to reduce oxidative stress and inflammation in the body. Additionally, it has been shown to enhance the activity of antioxidant enzymes such as superoxide dismutase and catalase. It has also been shown to improve cognitive function and memory in animal models.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-nitro-4-(1-pyrrolidinyl)-2H-thiochromen-2-one in lab experiments is its unique chemical structure, which makes it a promising candidate for drug development. Additionally, it has been shown to possess several therapeutic properties, which makes it a useful tool for studying various diseases. However, one of the limitations of using this compound is its complex synthesis process, which can be time-consuming and expensive.

Future Directions

There are several future directions for research on 3-nitro-4-(1-pyrrolidinyl)-2H-thiochromen-2-one. One area of research is the development of novel drugs based on this compound for the treatment of various diseases. Additionally, further studies are needed to fully elucidate the mechanism of action of this compound and its effects on various signaling pathways in the body. Finally, more research is needed to determine the safety and efficacy of this compound in human clinical trials.

Synthesis Methods

The synthesis of 3-nitro-4-(1-pyrrolidinyl)-2H-thiochromen-2-one is a complex process that involves several steps. The initial step involves the condensation of 2-hydroxyacetophenone with thiourea to form 2-thiochromenone. This intermediate product is then treated with nitric acid to introduce the nitro group at the 3 position. Finally, the pyrrolidine group is added to the 4 position using a suitable reagent such as pyrrolidine hydrochloride.

Scientific Research Applications

3-nitro-4-(1-pyrrolidinyl)-2H-thiochromen-2-one has been studied extensively for its potential therapeutic applications. It has been shown to possess neuroprotective, anti-inflammatory, and anti-cancer properties. In a study conducted on rats, it was observed that NPTX-1532 reduced the severity of neurological damage caused by stroke. Additionally, it has been shown to inhibit the growth of cancer cells in vitro.